![molecular formula C21H21NO4 B6181133 rac-2-[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, cis CAS No. 2580097-54-5](/img/no-structure.png)
rac-2-[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, cis
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “rac-2-[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, cis” is a complex organic molecule. The “rac-” prefix indicates that it is a racemic mixture, meaning it contains equal amounts of left- and right-handed enantiomers of the molecule . The fluoren-9-yl group is a polycyclic aromatic hydrocarbon derived from fluorene .
Molecular Structure Analysis
The molecular structure of this compound can be deduced from its name. It contains a cyclobutyl ring, which is a four-membered carbon ring, attached to an acetic acid group. The acetic acid group is further substituted with an amino group that is protected by a fluoren-9-ylmethoxycarbonyl (Fmoc) group .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its structure. This compound, being a complex organic molecule, is likely to be a solid at room temperature. It’s also likely to be soluble in organic solvents due to the presence of the aromatic fluoren-9-yl group .Mechanism of Action
Safety and Hazards
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-2-[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, cis involves the synthesis of the cyclobutyl intermediate, followed by coupling with the fluorenylmethoxycarbonyl (Fmoc) protected amino acid and subsequent deprotection to obtain the final product.", "Starting Materials": [ "Cyclobutane-1,2-dicarboxylic acid", "Ethyl chloroacetate", "Sodium hydride", "9H-Fluorene-9-methanol", "Di-tert-butyl dicarbonate", "N,N-Diisopropylethylamine", "Fmoc-protected amino acid", "Dichloromethane", "Methanol", "Tetrahydrofuran", "Acetic acid", "Triethylamine", "Hydrochloric acid", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Synthesis of cyclobutyl intermediate", "a. React cyclobutane-1,2-dicarboxylic acid with ethyl chloroacetate and sodium hydride in dry tetrahydrofuran to obtain ethyl 2-(cyclobutyl)acetate.", "b. Hydrolyze ethyl 2-(cyclobutyl)acetate with hydrochloric acid to obtain cyclobutane-1,2-dicarboxylic acid.", "Step 2: Protection of amino acid", "a. Protect the amino group of the Fmoc-protected amino acid with di-tert-butyl dicarbonate and N,N-diisopropylethylamine in dichloromethane.", "Step 3: Coupling of cyclobutyl intermediate and Fmoc-protected amino acid", "a. React cyclobutane-1,2-dicarboxylic acid with Fmoc-protected amino acid in the presence of triethylamine and dichloromethane to obtain the cyclobutyl-Fmoc-amino acid intermediate.", "Step 4: Deprotection of Fmoc group", "a. Deprotect the Fmoc group of the cyclobutyl-Fmoc-amino acid intermediate with 20% piperidine in dichloromethane to obtain the final product, rac-2-[(1R,2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, cis.", "b. Purify the final product by column chromatography using a mixture of methanol and water as the eluent." ] } | |
2580097-54-5 | |
Molecular Formula |
C21H21NO4 |
Molecular Weight |
351.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.